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Compound of Interest

Compound Name:
(S)-2-Fluoro-1-phenylethanamine

hydrochloride

CAS No.: 886216-59-7

Cat. No.: B2727409

Get Quote

Technical Monograph: Spectroscopic & Synthetic Characterization of (S)-2-Fluoro-1-
phenylethanamine Hydrochloride

Executive Summary & Compound Profile
(S)-2-Fluoro-1-phenylethanamine Hydrochloride is a critical chiral building block and

bioisostere of phenethylamine. The introduction of a fluorine atom at the

-position (relative to the nitrogen) significantly alters the pKa, lipophilicity, and metabolic
stability compared to the non-fluorinated parent. This guide provides a definitive reference for
its identification, emphasizing the unique scalar couplings introduced by the fluorine atom in
NMR spectroscopy.
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Property Data

IUPAC Name
(1S)-2-Fluoro-1-phenylethanamine

hydrochloride

CAS Number 886216-59-7 (HCl Salt)

Molecular Formula

Molecular Weight 175.63 g/mol

Chiral Center (S)-Configuration at C1 (Benzylic)

Appearance White to off-white hygroscopic crystalline solid

Solubility

High in

, MeOH, DMSO; Low in

, Hexanes

Spectroscopic Atlas (NMR/IR/MS)
The following data represents the reference standards derived from high-field instrumentation

(400 MHz+). The presence of the fluorine atom (

) creates complex splitting patterns due to heteronuclear coupling.

Nuclear Magnetic Resonance ( & )
Solvent: DMSO-

(Preferred for salt solubility and exchange suppression).

Table 1:

NMR Data (400 MHz, DMSO-

)
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Position (ppm) Multiplicity Integral

Coupling
Constants (

in Hz)

Assignment

8.60 - 8.90 br s 3H -

Ammonium

protons

(Exchangeabl

e)

Ar-H 7.35 - 7.55 m 5H -
Phenyl ring

protons

H-2a 4.85 ddd 1H
,

,

Diastereotopi

c

H-2b 4.70 ddd 1H
,

,

Diastereotopi

c

H-1 4.55 ddt (approx) 1H , Benzylic

Technical Insight (The Fluorine Effect): The most diagnostic feature is the geminal coupling (

) of the methylene protons (H-2a/b), which is massive (~47 Hz), splitting them into wide
doublets before further splitting by H-1. Additionally, H-1 (benzylic) shows a vicinal coupling (

) of ~18 Hz, which is distinct from standard aliphatic proton couplings.

Table 2:

NMR Data (100 MHz, DMSO-

)
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Position (ppm) Multiplicity
Coupling (

Hz)
Assignment

C-2 83.5 Doublet (d) (Direct

attachment)

C-1 54.2 Doublet (d) (Geminal to F)

Ar-C (ipso) 135.1 Doublet (d) Phenyl C1

Ar-C 127-129 s - Phenyl C2-C6

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (ESI+)

Parent Ion

: m/z 140.08 (Calculated for

).

Fragmentation:

m/z 123 (

): Loss of ammonia.

m/z 109 (

): Benzylic cation (Tropylium ion derivative).

Infrared Spectroscopy (FT-IR, KBr)
3200 - 2800 cm⁻¹: Broad, strong ammonium N-H stretch (multiple bands).

1590, 1500 cm⁻¹: Aromatic C=C skeletal vibrations.

1000 - 1100 cm⁻¹: C-F stretching (Strong, often overlaps with C-N).
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Synthesis & Validation Workflow
To ensure high enantiopurity (>98% ee), the Deoxofluorination of N-protected (S)-

Phenylglycinol is the industry-standard route. This method avoids racemization at the benzylic

center because the reaction occurs at the primary alcohol (C2), not the chiral center (C1).

Reaction Pathway Diagram

(S)-Phenylglycinol
(SM)

N-Boc Protection
(Boc2O, TEA) N-Boc-(S)-Phenylglycinol

Deoxofluorination
(Deoxo-Fluor or DAST)

-78°C to RT

N-Boc-(S)-2-Fluoro-1-phenylethanamine
Nucleophilic sub

at primary C (Retention at C1) Deprotection
(HCl/Dioxane)

(S)-2-Fluoro-1-phenylethanamine HCl
(Target)

Click to download full resolution via product page

Figure 1: Synthetic route ensuring retention of configuration at the benzylic center.

Detailed Protocol: Deoxofluorination & Deprotection
Safety Note:Deoxo-Fluor and DAST liberate HF. Perform in a fume hood with quench protocols

ready.

Protection: Dissolve (S)-phenylglycinol (1.0 eq) in DCM. Add

(1.2 eq) and

(1.1 eq). Stir 12h. Wash with dilute citric acid. Concentrate to yield Inter1.

Fluorination:

Dissolve Inter1 in anhydrous DCM under

. Cool to -78°C.

Add Deoxo-Fluor (1.2 eq) dropwise.
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Allow to warm to RT overnight.

Quench: Pour carefully into sat.

(gas evolution!). Extract with DCM.

Purification: Silica gel chromatography (Hex/EtOAc) to yield Inter2.

Salt Formation:

Dissolve Inter2 in 1,4-dioxane.

Add 4M HCl in dioxane (5 eq). Stir 2h (precipitate forms).

Filter the white solid, wash with

, and dry under vacuum.

Quality Control & Self-Validating Checks
To guarantee the integrity of the material used in drug development, perform these three

checks.

Enantiomeric Purity Check (Chiral HPLC)
Column: Chiralcel OD-H or AD-H.

Mobile Phase: Hexane:Isopropanol (90:10) + 0.1% Diethylamine.

Detection: UV @ 254 nm.

Expectation: The (S)-enantiomer typically elutes after the (R)-enantiomer on OD-H columns

(verify with racemic standard). Target ee > 98%.

Optical Rotation
Method: Polarimetry (

, Sodium D-line).
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Sample: 10 mg/mL in Methanol (

).

Reference Value: Literature values for similar

-fluoroamines suggest

to

for the (S)-isomer in MeOH (Note: Sign can invert depending on solvent and salt form;
always compare against a standard). Note: The non-fluorinated (S)-1-phenylethylamine is
negative (-39°), but fluorine substitution often impacts the electronic environment
significantly.

19F NMR Validation
Run:

NMR (decoupled).

Expectation: A single triplet (due to coupling with 2 protons) at approximately -220 ppm

(relative to

). If multiple peaks appear, regioisomers or rotamers are present.

Mechanistic Logic: The NMR Splitting Tree
Understanding the splitting pattern is crucial for confirming the regiochemistry (2-fluoro vs 1-

fluoro).
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H-2 (CH2F) Signal
(Idealized)

Split by Fluorine (Geminal)
J ~ 47 Hz

Split by Geminal Proton
J ~ 10 Hz

 Large Split

Split by Vicinal H-1
J ~ 5 Hz

 Medium Split

Observed: Doublet of Doublet of Doublets
(ddd)

 Fine Split

Click to download full resolution via product page

Figure 2: Splitting tree for the methylene protons adjacent to fluorine.
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To cite this document: BenchChem. [Spectroscopic data of (S)-2-Fluoro-1-phenylethanamine
HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2727409/docs#spectroscopic-data-of-s-2-fluoro-1-
phenylethanamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2727409/docs#spectroscopic-data-of-s-2-fluoro-1-phenylethanamine-hcl
https://www.benchchem.com/product/b2727409/docs#spectroscopic-data-of-s-2-fluoro-1-phenylethanamine-hcl
https://www.benchchem.com/product/b2727409/docs#spectroscopic-data-of-s-2-fluoro-1-phenylethanamine-hcl
https://www.benchchem.com/product/b2727409/docs#spectroscopic-data-of-s-2-fluoro-1-phenylethanamine-hcl
https://www.benchchem.com/product/b2727409?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2727409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

